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Compound of Interest

Compound Name: FT001

Cat. No.: B15581002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
FT001 is a potent and selective small molecule inhibitor of the BET (Bromodomain and Extra-

Terminal) family of proteins, demonstrating significant antitumor activity through the

suppression of key oncogenes such as MYC.[1] Proper preparation of a stable, concentrated

stock solution is critical for accurate and reproducible experimental results in cell-based assays

and other applications. Dimethyl sulfoxide (DMSO) is the recommended solvent for creating

high-concentration stock solutions of FT001 due to its excellent solubilizing properties for many

organic molecules.[1] This document provides a detailed protocol for the preparation, storage,

and handling of FT001 stock solutions in DMSO.

Data Presentation
A summary of the key quantitative data for FT001 and its solubility in DMSO is provided in the

table below.
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Parameter Value Reference

Compound Name FT001 [1]

Mechanism of Action BET Bromodomain Inhibitor [1]

Molecular Formula C₂₅H₂₉N₃O₄S [1]

Molecular Weight 467.58 g/mol [1]

IC₅₀ (for MYC expression) 0.46 µM [1]

Solubility in DMSO 45 mg/mL (96.24 mM) [1]

Recommended Solvent Anhydrous DMSO [2]

Experimental Protocols
Materials and Equipment

FT001 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (water bath or probe)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM FT001 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of FT001 in DMSO. The

concentration can be adjusted based on experimental needs and the solubility limit.
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Preparation: Before starting, ensure all equipment is clean and properly calibrated. Allow the

FT001 powder vial to equilibrate to room temperature before opening to minimize moisture

condensation.

Weighing FT001: Carefully weigh the desired amount of FT001 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.676

mg of FT001 (Calculation: 10 mmol/L * 1 L/1000 mL * 467.58 g/mol * 1000 mg/g = 4.676

mg/mL).

Dissolution: Add the weighed FT001 powder to a sterile, light-protecting vial. Add the

appropriate volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, sonication is recommended to aid

solubilization.[1] A brief warming in a water bath (not exceeding 37°C) can also be used, but

caution should be exercised to avoid compound degradation.

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Protocol 2: Storage and Handling of FT001 Stock
Solution
Proper storage is crucial to maintain the stability and activity of the FT001 stock solution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into single-use volumes in sterile, tightly

sealed vials.[2]

Short-term Storage: For short-term storage (up to one month), aliquots can be stored at

-20°C.[2]

Long-term Storage: For long-term storage (up to six months), it is recommended to store the

aliquots at -80°C.[2]

Thawing: When ready to use, thaw a single aliquot at room temperature. Before opening,

briefly centrifuge the vial to ensure the entire solution is at the bottom.
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Dilution in Aqueous Media: When preparing working solutions for cell culture, it is advisable

to first make intermediate dilutions of the DMSO stock in DMSO before the final dilution into

the aqueous experimental medium. This helps to prevent precipitation of the compound. The

final concentration of DMSO in the cell culture medium should be kept low (typically below

0.5%) to avoid solvent-induced cytotoxicity.[2] Always include a vehicle control (medium with

the same final concentration of DMSO) in your experiments.
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Caption: Simplified signaling pathway illustrating FT001's mechanism of action.

Experimental Workflow for FT001 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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